Cas no 1396709-60-6 (N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide)

• Product Name: N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide
• CAS No: 1396709-60-6
• MF: C₁₈H₁₉N₃O₅
• MW: 357.360564470291
• CID: 5820344
• PubChem ID: 71786131
• Update Time: 2025-05-24

N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide
• N-[4-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-1,3-oxazol-2-yl]benzamide
• N-(4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide
• F6154-0027
• N-(4-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)oxazol-2-yl)benzamide
• 1396709-60-6
• AKOS024533841
• VU0533563-1

• Inchi： 1S/C18H19N3O5/c22-15(13-4-2-1-3-5-13)20-17-19-14(12-24-17)16(23)21-8-6-18(7-9-21)25-10-11-26-18/h1-5,12H,6-11H2,(H,19,20,22)
• InChI Key： KNKTZOFGAVTLMO-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(C(C1=COC(NC(C3C=CC=CC=3)=O)=N1)=O)CC2

Computed Properties

• Exact Mass: 357.13247072g/mol
• Monoisotopic Mass: 357.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide

Introduction to N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide and Its Significance in Modern Chemical Biology

N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl-1,3-oxazol-2-yl}benzamide) is a sophisticated organic compound with a CAS no1396709-60-6. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in pharmaceutical research. The molecule's intricate spirocyclic structure and oxazole moiety contribute to its distinctive chemical properties, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The 1,4-dioxa-8-azaspiro4.5decane core of N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide is a key structural element that imparts unique steric and electronic characteristics to the molecule. This spirocyclic framework has been extensively studied for its ability to modulate biological pathways by interacting with specific targets. The presence of the oxazole ring further enhances the compound's potential as a pharmacophore, offering opportunities for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their remarkable stability and bioavailability. The spirocyclic structure of N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide makes it an attractive candidate for further investigation in drug discovery. Studies have shown that such compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in critical disease pathways.

The benzamide moiety in the compound's name is another important feature that contributes to its pharmacological profile. Benzamides are well-known for their role as bioactive molecules in medicinal chemistry. They have been widely used in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The incorporation of the benzamide group into the spirocyclic core of N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-yl)benzamide suggests that this compound may possess dual functionality, capable of interacting with multiple biological targets simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-oxazol-2-y]benzamide with biological targets. These computational studies have provided valuable insights into the compound's potential as a lead molecule for drug development. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to optimize the structure of this compound to enhance its pharmacological activity.

The synthesis of N-(4-{1,4-dioxa-octaspiro[octane]-8-carbonyl}-1H-imidazo[5,1-a][1]pyrazinyl)methanamine derivatives has also been explored as a means to expand the chemical space of this class of compounds. These derivatives exhibit interesting biological activities and have been investigated for their potential use in treating various diseases. The structural diversity generated by these synthetic approaches highlights the versatility of spirocyclic compounds as scaffolds for drug discovery.

In conclusion, N-(4-{1,4-dioxa-octaspiro[octane]-8-carbonyl}-1H-imidazo[5, 1-a][1]pyrazinylmethanamine) represents a promising area of research in chemical biology and pharmaceutical chemistry. Its unique structural features and potential biological activities make it an intriguing candidate for further investigation. As our understanding of the molecular mechanisms underlying various diseases continues to grow, compounds like N-(4-{1, 4-dioxa-octaspiro[octane]-8-carbonyl}-imidazo[5, 1-a][ 1]pyrazinylmethanamine) are likely to play a crucial role in the development of novel therapeutic agents.